Cas no 522617-82-9 (4-(4-fluorophenyl)butan-2-ol)

• Product Name: 4-(4-fluorophenyl)butan-2-ol
• CAS No: 522617-82-9
• Molecular Formula: C₁₀H₁₃FO
• Molecular Weight: 168.208026647568
• CID: 6614045
• PubChem ID: 23056495

4-(4-fluorophenyl)butan-2-ol Properties

Names and Identifiers

• 4-(4-fluorophenyl)butan-2-ol
• AKOS011020033
• 522617-82-9
• SCHEMBL10585900
• EN300-1258718
• CS-0278578

• InChIKey： HBISZHZIVHQJGR-UHFFFAOYSA-N
• Inchi： 1S/C10H13FO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h4-8,12H,2-3H2,1H3
• SMILES： FC1C=CC(=CC=1)CCC(C)O

Computed Properties

• Exact Mass: 168.095043196g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.095043196g/mol
• Heavy Atom Count: 12
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes